Cas no 18189-40-7 (3,4-Dibromo-5-phenylisoxazole)

3,4-Dibromo-5-phenylisoxazole structure
3,4-Dibromo-5-phenylisoxazole structure
Product Name:3,4-Dibromo-5-phenylisoxazole
CAS No:18189-40-7
MF:C9H5Br2NO
MW:302.950100660324
CID:1093056
PubChem ID:72942577
Update Time:2025-04-20

3,4-Dibromo-5-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dibromo-5-phenylisoxazole
    • 3,4-dibromo-5-phenyl-1,2-oxazole
    • 18189-40-7
    • Inchi: 1S/C9H5Br2NO/c10-7-8(13-12-9(7)11)6-4-2-1-3-5-6/h1-5H
    • InChI Key: WVTQMFMKUBGPCW-UHFFFAOYSA-N
    • SMILES: BrC1C(=NOC=1C1C=CC=CC=1)Br

Computed Properties

  • Exact Mass: 302.87174g/mol
  • Monoisotopic Mass: 300.87379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

3,4-Dibromo-5-phenylisoxazole Pricemore >>

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